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Compound of Interest

Compound Name: N-butylbutanamide

Cat. No.: B1268219

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific handling and storage data for N-butylbutanamide is limited. The following
protocols are based on general laboratory best practices for handling combustible solids that
are also skin, eye, and respiratory irritants. Always consult the most recent Safety Data Sheet
(SDS) from your supplier and perform a thorough risk assessment before use.

Introduction

N-butylbutanamide (CAS: 10264-16-1, Molecular Formula: CsH17NO) is a chemical
compound with applications in various research and development fields.[1][2] Due to its hazard
profile, proper handling and storage procedures are critical to ensure the safety of laboratory
personnel and the integrity of the compound. This document provides detailed protocols for the
safe handling and storage of N-butylbutanamide.

Hazard Identification and Classification
N-butylbutanamide is classified with the following hazards:

e Skin Irritation (H315): Causes skin irritation.[1][3]

o Serious Eye Irritation (H319): Causes serious eye irritation.[1][3]

» Respiratory Irritation (H335): May cause respiratory irritation.[1][3]
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e Combustible Solid: Classified under Storage Class 11 for combustible solids.[2][4]

Quantitative Data Summary

While specific quantitative data for N-butylbutanamide is not extensively available, the
following table summarizes its key chemical and physical properties.

Property Value Source
CAS Number 10264-16-1 [2]
Molecular Formula CsH17NO [11[5]
Molecular Weight 143.23 g/mol [11[2][5]
Physical Form Solid [2]
Storage Class 11 (Combustible Solids) [2][4]

Experimental Protocols

A risk assessment should always be conducted prior to handling N-butylbutanamide to
determine the appropriate PPE. The following are minimum requirements:

Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Chemically resistant gloves (e.g., nitrile).
e Body Protection: A laboratory coat.

» Respiratory Protection: If handling in a way that generates dust or aerosols, use a NIOSH-
approved respirator with an appropriate particulate filter.

» Ventilation: All handling of N-butylbutanamide should be performed in a well-ventilated
area, preferably within a chemical fume hood.

e Weighing:

o Ensure the analytical balance is inside a chemical fume hood or a ventilated enclosure.
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[e]

Use anti-static weighing paper or a suitable container.

o

Carefully transfer the desired amount of N-butylbutanamide using a clean spatula.

[¢]

Avoid creating dust.

[¢]

Clean any spills on the balance immediately.

Solution Preparation:
o Add the weighed N-butylbutanamide to the solvent slowly.
o If the dissolution is exothermic, use an ice bath to control the temperature.

o Ensure the container is appropriately labeled with the chemical name, concentration, date,
and your initials.

General Precautions:

[¢]

Avoid contact with skin and eyes.

[¢]

Avoid inhalation of dust or vapors.

[e]

Do not eat, drink, or smoke in the laboratory.

o

Wash hands thoroughly after handling.
Container: Store in a tightly closed, properly labeled container.

Location: Store in a cool, dry, and well-ventilated area away from heat and sources of
ignition.

Incompatibilities: While specific incompatibility data for N-butylbutanamide is limited, it is
prudent to store it away from strong oxidizing agents and strong bases.

Spill Cleanup:

o Evacuate the area if the spill is large or in a poorly ventilated space.
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o Wear appropriate PPE.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a labeled container for disposal.

o Clean the spill area with a suitable solvent and then with soap and water.

» Waste Disposal:

o Dispose of waste N-butylbutanamide and any contaminated materials in accordance with
local, state, and federal regulations.

o Do not dispose of down the drain.

Visualizations
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Caption: Workflow for Safe Handling and Storage of N-butylbutanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Butanamide, N,3-dimethyl- Safety Data Sheets(SDS) lookchem [lookchem.com]

2. N-butylbutanamide | C8BH17NO | CID 347960 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. N,N-Dibutylbutanamide | C12H25NO | CID 243368 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. n-Butanol MSDS/SDS | Supplier & Distributor [tianye-sevice.com]

5. sds.strem.com [sds.strem.com]

To cite this document: BenchChem. [Application Notes and Protocols for N-
butylbutanamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268219#handling-and-storage-procedures-for-n-
butylbutanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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